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Compound of Interest

Compound Name: Dalosirvat

Cat. No.: B610879

Product Name: Dalosirvat (also known as SM-04554) IUPAC Name: 1-(2,3-dihydro-1,4-
benzodioxin-6-yl)-4-phenylbutane-1,4-dione[1] CAS Number: 1360540-81-3[2] Molecular
Formula: C18H1604[2] Molecular Weight: 296.11 g/mol [2]

Sourcing and Availability

Dalosirvat (SM-04554) is an experimental small molecule compound developed by Biosplice
Therapeutics (formerly Samumed) as a topical treatment for androgenetic alopecia (hair loss).
[1] It is important to note that after completing a Phase 3 trial in early 2023, Biosplice
Therapeutics reportedly cancelled the development of Dalosirvat for this indication. As of
2021, the company was evaluating global out-licensing opportunities for the program.

For research purposes, Dalosirvat can be sourced from specialized chemical suppliers. One
such supplier is:

o AOBIOUS: Offers Dalosirvat (SM-04554) with purity greater than 98% as determined by
HPLC. They provide the compound in various quantities.

Other vendors, such as Tirzepatide Pharma, have listed wholesale options for Dalosirvat,
though availability may be limited. Researchers should verify the purity and identity of the
compound from any supplier through independent analysis.

Storage and Solubility:
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o Storage: Store at 0°C for short-term use and -20°C for long-term storage, in a desiccated
environment.

e Solubility: Soluble in DMSO.

Mechanism of Action: Wnt Signaling Pathway

Dalosirvat is a Wnt signaling pathway stimulant. The Wnt pathway is a critical group of signal
transduction pathways involved in cell proliferation, differentiation, and migration. In the context
of hair follicle biology, Wnt signaling is understood to:

« Initiate and maintain the anagen (growth) phase of the hair cycle.

o Promote the differentiation of dermal progenitor cells, leading to the formation of new hair
follicles.

o Counteract the reduction in Wnt signaling that is associated with hair loss in androgenetic
alopecia.

By activating this pathway, Dalosirvat was developed to stimulate the regeneration and growth
of hair follicles.
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Diagram of the canonical Wnt signaling pathway activated by Dalosirvat.

Application Notes & Experimental Protocols
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Dalosirvat has been primarily investigated as a topical solution for androgenetic alopecia in
human clinical trials. The protocols from these studies provide a framework for its application in
a research setting.

Key Clinical Trial Parameters

The following tables summarize quantitative data from clinical trials investigating Dalosirvat.

Table 1: Phase 2 Clinical Trial (NCT02503137) Design

Parameter Description

) Multicenter, Randomized, Double-Blind,
Study Design
Placebo-Controlled

o 49 male subjects with Androgenetic Alopecia
Participants _
(Norwood-Hamilton scale 4-6)

1. Topical Dalosirvat 0.15% solution2. Topical
Treatment Groups ] ] ]
Dalosirvat 0.25% solution3. Placebo (Vehicle)

Application Once daily topical application to the scalp

) 90 days of treatment with a 51-day follow-up
Duration )
period

) ) Safety, Tolerability, and Efficacy (change in hair
Primary Endpoints
counts)

Table 2: Phase 2 Clinical Trial Efficacy Results

Parameter 0.15% Solution 0.25% Solution Placebo (Vehicle)
Baseline Avg. Hair
_ 104.9 110.8 114.0
Count (hairs/cm2)
Day 90 Avg. Hair
115.0 118.5 111.5
Count (hairs/cm?)
Net Change
+10.1 +7.7 -2.5

(hairs/cm?)
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Note: Data is derived from a 300-participant Phase 1l study reported in March 2016.

Protocol: Topical Application in a Research Setting
(Based on Clinical Trials)

This protocol outlines a general procedure for applying Dalosirvat in a research context,
adapted from the methodology of clinical studies NCT03742518 and NCT02503137.

Objective: To assess the effect of Dalosirvat on hair follicle activity in an appropriate animal
model or ex vivo human scalp tissue.

Materials:

Dalosirvat (SM-04554) powder

» Vehicle solution (e.g., ethanol, propylene glycol, and water). The exact composition used in
the clinical trials is proprietary. A typical vehicle for topical small molecules might consist of
50% propylene glycol, 30% ethanol, and 20% water.

e \ortex mixer

e Precision balance

o Micropipettes

Procedure:

o Preparation of Topical Solution:

o Prepare a 0.15% and a 0.25% (w/v) solution of Dalosirvat in the chosen vehicle.

o For example, to prepare 10 mL of a 0.15% solution, dissolve 15 mg of Dalosirvat in 10 mL
of the vehicle.

o Ensure the compound is fully dissolved using a vortex mixer. Prepare fresh solutions
regularly.

¢ Subject Acclimatization (for in vivo studies):
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o Acclimatize subjects (e.g., C57BL/6 mice, where hair growth cycles are well-
characterized) for at least one week before the experiment.

o Synchronize hair follicles into the telogen (resting) phase by depilation.

o Application:
o Designate treatment areas on the dorsal skin of the subjects.

o Apply a specific volume (e.g., 100-200 pL) of the 0.15%, 0.25% Dalosirvat solution, or
vehicle (placebo) to the designated area once dalily.

e Monitoring and Analysis:

o Visually monitor the treatment area for signs of hair growth (skin darkening, hair shaft
emergence).

o At predefined time points (e.g., Day 10, 15, 20), collect skin biopsies from the treatment
area.

o Process biopsies for histological analysis (e.g., H&E staining) to assess hair follicle
morphology and staging (anagen vs. telogen).

o Perform immunohistochemistry (IHC) for markers of proliferation (e.g., Ki-67) or Wnt
pathway activation (e.g., nuclear -catenin).
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A generalized experimental workflow for studying Dalosirvat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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